1-Octanesulfonyl chloride, 3,3,4,4,5,5,6,6,7,7,8,8,8-tridecafluoro-

1-Octanesulfonyl chloride, also known as 1-octanesulfonyl chloride, 3,3,4,4,5,5,6,6,7,7,8,8,8-tridecafluoro (CAS Number: 7795-95-1), is a sulfonyl chloride compound characterized by its octane chain and a sulfonyl chloride functional group. This compound appears as a colorless to light red liquid with a molecular formula of $C_8H_{17}ClO_2S$ and a molecular weight of approximately 212.74 g/mol. It is known for its corrosive properties and is classified as hazardous under OSHA standards due to its potential to cause severe skin burns and eye damage .

C8F13SO2Cl is likely to share some of the hazards associated with other PFAS compounds. These can include:

• Skin and eye irritation: The sulfonyl chloride group can react with tissues, causing irritation [].
• Environmental persistence: Perfluorinated chains are highly resistant to degradation in the environment, raising concerns about long-term contamination [].

• Nucleophilic Substitution: The sulfonyl chloride can react with nucleophiles such as amines or alcohols to form sulfonamides or sulfonate esters.
• Formation of Sulfonamides: By reacting with primary or secondary amines, it yields the corresponding sulfonamides.
• Hydrolysis: In the presence of water, it can hydrolyze to form the corresponding sulfonic acid.

The general reaction can be represented as follows:

$R-SO_2Cl+R'X\rightarrow R-SO_2-R'+HX$

where $R$ represents the octane chain and $R'$ is the nucleophile .

Several methods exist for synthesizing 1-octanesulfonyl chloride. A common synthetic route involves the following steps:

• Starting Material: Use carbamimidothioic acid octyl ester as a precursor.
• Reflux Reaction: Alkyl halide is reacted with thiourea in ethanol.
• Chlorination Step: The resulting S-alkyl isothiourea salt is treated with tert-butylhypochlorite in acetonitrile at low temperatures (0-20 °C) to yield 1-octanesulfonyl chloride.

1-Octanesulfonyl chloride is utilized in various applications including:

• Chemical Synthesis: As a reagent in organic synthesis for producing sulfonamide derivatives.
• Pharmaceuticals: Potential precursor in the development of antimicrobial agents.
• Industrial Uses: Employed in the manufacture of dyes and surfactants due to its reactive sulfonyl group.

Due to its corrosive nature, safety precautions are crucial during its handling and application .

Several compounds share structural similarities with 1-octanesulfonyl chloride. Here are some notable examples:

Uniqueness

The uniqueness of 1-octanesulfonyl chloride lies in its specific chain length (octane) and the combination of fluorinated groups that may enhance reactivity compared to shorter-chain analogs. Its application potential in pharmaceuticals and industrial chemistry further distinguishes it from other sulfonyl chlorides .